Cas no 1187927-45-2 (N-p-Tolyl-guanidine oxalate)

• Product Name: N-p-Tolyl-guanidine oxalate
• CAS No: 1187927-45-2
• MF: C₁₀H₁₃N₃O₄
• MW: 239.227922201157
• MDL: MFCD11506082
• CID: 4771673
• Update Time: 2026-02-26

N-p-Tolyl-guanidine oxalate Chemical and Physical Properties

Names and Identifiers

• N-p-Tolyl-guanidine oxalate
• 1-(p-tolyl)guanidine oxalate
• N-p-Tolyl- guanidine oxalate
• SB31134

• MDL： MFCD11506082
• Inchi： 1S/C8H11N3.C2H2O4/c1-6-2-4-7(5-3-6)11-8(9)10;3-1(4)2(5)6/h2-5H,1H3,(H4,9,10,11);(H,3,4)(H,5,6)
• InChI Key： OQTFVIPZBMEVNZ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)=O.N(=C(/N)\N)/C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 239.091
• Monoisotopic Mass: 239.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 139

N-p-Tolyl-guanidine oxalate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-p-Tolyl-guanidine oxalate

N-p-Tolyl-guanidine Oxalate: A Comprehensive Overview

N-p-Tolyl-guanidine oxalate, identified by the CAS number 1187927-45-2, is a compound of significant interest in various scientific and industrial applications. This compound, which belongs to the class of guanidines, has garnered attention due to its unique chemical properties and potential uses in diverse fields. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent advancements related to N-p-Tolyl-guanidine oxalate.

The chemical structure of N-p-Tolyl-guanidine oxalate comprises a guanidine core with a p-tolyl group attached to the nitrogen atom. The guanidine moiety is known for its ability to form hydrogen bonds, which contributes to its versatility in various chemical reactions. The p-tolyl group, a methyl-substituted phenyl ring, introduces steric effects and enhances the compound's stability. This combination makes N-p-Tolyl-guanidine oxalate a valuable intermediate in organic synthesis.

Recent studies have highlighted the role of N-p-Tolyl-guanidine oxalate in pharmaceutical development. Researchers have explored its potential as a building block for bioactive compounds, particularly in the design of novel drug candidates. Its ability to act as a hydrogen bond donor and acceptor makes it an ideal component in drug delivery systems, where such properties are crucial for enhancing bioavailability.

In the field of materials science, N-p-Tolyl-guanidine oxalate has been investigated for its applications in polymer chemistry. Its guanidine group can participate in cross-linking reactions, leading to the formation of robust polymer networks. These networks have shown promise in applications such as adhesives, coatings, and composite materials.

The synthesis of N-p-Tolyl-guanidine oxalate typically involves the reaction of p-tolylguanidine with oxalic acid under controlled conditions. This process ensures high purity and stability of the final product. Recent advancements in green chemistry have led to the development of more sustainable synthesis methods, reducing environmental impact while maintaining product quality.

In terms of physical properties, N-p-Tolyl-guanidine oxalate exhibits a melting point of approximately 230°C and is soluble in polar solvents such as water and ethanol. Its solubility characteristics make it suitable for use in aqueous-based formulations and reactions.

One area where N-p-Tolyl-guanidine oxalate has shown significant potential is in biomedical research. Its role as a catalyst in organic synthesis has been explored for accelerating peptide bond formation, which is critical in drug discovery and protein engineering.

Moreover, recent studies have focused on the use of N-p-Tolyl-guanidine oxalate as a precursor for advanced materials such as metal-organic frameworks (MOFs). These frameworks have applications in gas storage, catalysis, and sensing technologies.

In conclusion, N-p-Tolyl-guanidine oxalate, with its unique chemical properties and versatile applications, continues to be a subject of intense research across multiple disciplines. From pharmaceuticals to materials science, this compound offers vast opportunities for innovation and development.